Cas no 67363-89-7 (Benzonitrile,4-[[[4-(nonyloxy)phenyl]imino]methyl]-)

Benzonitrile,4-[[[4-(nonyloxy)phenyl]imino]methyl]- Properties

Names and Identifiers

• Benzonitrile,4-[[[4-(nonyloxy)phenyl]imino]methyl]-
• 4-[(4-nonoxyphenyl)iminomethyl]benzonitrile
• P-CYANOBENZYLIDENE P-NONYLOXYANILINE
• 4-((E)-([4-(Nonyloxy)phenyl]imino)methyl)benzonitrile
• 4-[(1E)-2-(4-nonyloxyphenyl)-2-azavinyl]benzenecarbonitrile
• p-Cyanobenzylidine p-nonyloxyaniline
• FT-0675976
• 4-((E)-([4-(Nonyloxy)phenyl]imino)methyl)benzonitrile #
• SCHEMBL12416641
• (1R,4S)-4-aminocyclopent-2-enecarboxylicacid
• DTXSID001233769
• (E)-4-((4-(nonyloxy)phenylimino)methyl)benzonitrile
• 4-[[[4-(Nonyloxy)phenyl]imino]methyl]benzonitrile
• JWMSIRWJOWLGNS-NCELDCMTSA-N
• MFCD00043741
• SCHEMBL269185
• AKOS025116657
• 67363-89-7
• +Expand

• MDL： MFCD00043741
• InChIKey： JWMSIRWJOWLGNS-NCELDCMTSA-N
• Inchi： InChI=1S/C23H28N2O/c1-2-3-4-5-6-7-8-17-26-23-15-13-22(14-16-23)25-19-21-11-9-20(18-24)10-12-21/h9-16,19H,2-8,17H2,1H3/b25-19+
• SMILES： CCCCCCCCCOC1=CC=C(C=C1)/N=C/C2=CC=C(C=C2)C#N

Computed Properties

• Exact Mass: 348.22000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 11
• Monoisotopic Mass: 348.22
• Heavy Atom Count: 26
• Complexity: 423
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.9
• Topological Polar Surface Area: 45.4A^2

Experimental Properties

• LogP: 6.43828
• PSA: 45.38000
• Refractive Index: 1.533
• Boiling Point: 508.0±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 261.0±25.9 °C
• Density: 1.0±0.1 g/cm3